Cas no 1226776-82-4 (2-(2,6-Difluoro-4-nitrophenyl)propanoic acid)
1226776-82-4 structure
Product Name:2-(2,6-Difluoro-4-nitrophenyl)propanoic acid
CAS No:1226776-82-4
MF:C9H7F2NO4
MW:231.152989625931
MDL:MFCD16495905
CID:1035959
Update Time:2025-04-20
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-Difluoro-4-nitrophenyl)propanoic acid
- BLZPGURBRHOGGM-UHFFFAOYSA-N
- 4305AA
- SY008397
- AX8173956
- 2-(2,6-difluoro-4-nitrophenyl)propionic acid
-
- MDL: MFCD16495905
- Inchi: 1S/C9H7F2NO4/c1-4(9(13)14)8-6(10)2-5(12(15)16)3-7(8)11/h2-4H,1H3,(H,13,14)
- InChI Key: BLZPGURBRHOGGM-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1C(C(=O)O)C)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 231.03400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 282
- Topological Polar Surface Area: 83.1
Experimental Properties
- PSA: 83.12000
- LogP: 2.58430
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121101-5g |
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid |
1226776-82-4 | 95% | 5g |
$533.46 | 2023-09-03 | |
| Apollo Scientific | PC510016-1g |
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid |
1226776-82-4 | 1g |
£273.00 | 2023-09-02 | ||
| Apollo Scientific | PC510016-5g |
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid |
1226776-82-4 | 5g |
£770.00 | 2023-09-02 | ||
| eNovation Chemicals LLC | D686019-0.25g |
2-(2,6-Difluoro-4-nitrophenyl)propanoic Acid |
1226776-82-4 | 95% | 0.25g |
$115 | 2023-09-03 | |
| eNovation Chemicals LLC | D686019-1g |
2-(2,6-Difluoro-4-nitrophenyl)propanoic Acid |
1226776-82-4 | 95% | 1g |
$210 | 2024-07-20 | |
| eNovation Chemicals LLC | D686019-5g |
2-(2,6-Difluoro-4-nitrophenyl)propanoic Acid |
1226776-82-4 | 95% | 5g |
$540 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00575-5g |
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid |
1226776-82-4 | 95% | 5g |
¥6129.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00575-1g |
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid |
1226776-82-4 | 95% | 1g |
¥2409.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00575-250mg |
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid |
1226776-82-4 | 95% | 250mg |
¥1059.0 | 2023-09-05 | |
| Enamine | EN300-6507685-0.05g |
2-(2,6-difluoro-4-nitrophenyl)propanoic acid |
1226776-82-4 | 0.05g |
$1152.0 | 2023-05-31 |
2-(2,6-Difluoro-4-nitrophenyl)propanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1226776-82-4 (2-(2,6-Difluoro-4-nitrophenyl)propanoic acid) Related Products
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